Cas no 339096-86-5 (Methyl 2-[(4-chlorophenyl)carbamoyl]-6-oxo-1,2-diazinane-4-carboxylate)

Methyl 2-[(4-chlorophenyl)carbamoyl]-6-oxo-1,2-diazinane-4-carboxylate is a specialized heterocyclic compound featuring a diazinane core functionalized with a 4-chlorophenyl carbamoyl group and a methyl ester moiety. Its structural complexity makes it a valuable intermediate in organic synthesis, particularly for the development of pharmacologically active molecules. The presence of the 4-chlorophenyl group enhances its potential as a building block for agrochemicals or pharmaceuticals, while the ester functionality offers versatility for further derivatization. The compound's stability and well-defined reactivity profile facilitate its use in controlled synthetic transformations, making it a practical choice for research applications requiring precise molecular modifications.
Methyl 2-[(4-chlorophenyl)carbamoyl]-6-oxo-1,2-diazinane-4-carboxylate structure
339096-86-5 structure
Product Name:Methyl 2-[(4-chlorophenyl)carbamoyl]-6-oxo-1,2-diazinane-4-carboxylate
CAS No:339096-86-5
MF:C13H14ClN3O4
MW:311.720962047577
CID:5699748
PubChem ID:4298879
Update Time:2025-05-25

Methyl 2-[(4-chlorophenyl)carbamoyl]-6-oxo-1,2-diazinane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • METHYL 2-[(4-CHLOROANILINO)CARBONYL]-6-OXOHEXAHYDRO-4-PYRIDAZINECARBOXYLATE
    • methyl 2-[(4-chlorophenyl)carbamoyl]-6-oxo-1,2-diazinane-4-carboxylate
    • 4-Pyridazinecarboxylic acid, 2-[[(4-chlorophenyl)amino]carbonyl]hexahydro-6-oxo-, methyl ester
    • methyl2-[(4-chlorophenyl)carbamoyl]-6-oxo-1,2-diazinane-4-carboxylate
    • methyl 2-(4-chlorophenylcarbamoyl)-6-oxopiperazine-4-carboxylate
    • 339096-86-5
    • Methyl 2-((4-chloroanilino)carbonyl)-6-oxohexahydro-4-pyridazinecarboxylate
    • Oprea1_271590
    • methyl 2-[(4-chlorophenyl)carbamoyl]-6-oxodiazinane-4-carboxylate
    • AKOS005102840
    • 8H-011
    • Methyl 2-[(4-chlorophenyl)carbamoyl]-6-oxo-1,2-diazinane-4-carboxylate
    • Inchi: 1S/C13H14ClN3O4/c1-21-12(19)8-6-11(18)16-17(7-8)13(20)15-10-4-2-9(14)3-5-10/h2-5,8H,6-7H2,1H3,(H,15,20)(H,16,18)
    • InChI Key: INXBAPQODZUHAV-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)NC(N1CC(C(=O)OC)CC(N1)=O)=O

Computed Properties

  • Exact Mass: 311.0672836g/mol
  • Monoisotopic Mass: 311.0672836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 424
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 87.7Ų

Experimental Properties

  • Density: 1.428±0.06 g/cm3(Predicted)
  • pka: 10.89±0.40(Predicted)

Methyl 2-[(4-chlorophenyl)carbamoyl]-6-oxo-1,2-diazinane-4-carboxylate Pricemore >>

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Additional information on Methyl 2-[(4-chlorophenyl)carbamoyl]-6-oxo-1,2-diazinane-4-carboxylate

Chemical Profile: Methyl 2-[(4-chlorophenyl)carbamoyl]-6-oxo-1,2-diazinane-4-carboxylate (CAS No. 339096-86-5)

Methyl 2-[(4-chlorophenyl)carbamoyl]-6-oxo-1,2-diazinane-4-carboxylate, identified by the CAS registry number 339096-86-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of diazinanecarboxylates, which are known for their diverse biological activities and potential applications in drug discovery. The structure of this compound features a diazinane ring system with a carbamoyl group attached to a 4-chlorophenyl moiety and a methyl ester group at the 4-position of the diazinane ring.

The synthesis of Methyl 2-[(4-chlorophenyl)carbamoyl]-6-oxo-1,2-diazinane-4-carboxylate involves multi-step organic reactions, including carbonylation and esterification processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and environmental impact. The compound's structure is particularly notable for its conjugated system, which plays a critical role in its electronic properties and reactivity.

Research into the biological properties of this compound has revealed promising results in various assays. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways. This activity suggests that it could be a lead compound for the development of novel therapeutic agents targeting conditions such as inflammatory diseases or metabolic disorders. Furthermore, its ability to modulate cellular signaling pathways has been explored in recent preclinical models.

In terms of applications, Methyl 2-[(4-chlorophenyl)carbamoyl]-6-oxo-1,2-diazinane has shown potential in agricultural chemistry as a bioactive agent. Its ability to interact with specific targets in plant systems makes it a candidate for use in crop protection products. However, extensive toxicological and environmental impact assessments are required before it can be commercialized for such purposes.

The structural versatility of this compound also lends itself to further functionalization. Researchers are currently exploring modifications to enhance its pharmacokinetic properties, such as improving bioavailability or reducing clearance rates. These efforts are supported by computational chemistry tools that predict molecular interactions and optimize drug-like qualities.

From an analytical standpoint, the characterization of CAS No. 339096 has been achieved through advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into the compound's molecular structure and purity, ensuring high-quality standards for both research and industrial applications.

In conclusion, Methyl 2-[(4-chlorophenyl)carbamoyl]-6 oxo 1 2 diazine (CAS No. 339096865) represents a valuable addition to the arsenal of compounds being investigated for their therapeutic and agricultural potential. As research continues to uncover its full spectrum of activities and applications, this compound stands at the forefront of innovative chemical development.

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